2-{4-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-1-piperidinyl}pyrimidine

• IUPAC Name: 2-[4-[4-(methoxymethyl)triazol-1-yl]piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C13H18N6O/c1-20-10-11-9-19(17-16-11)12-3-7-18(8-4-12)13-14-5-2-6-15-13/h2,5-6,9,12H,3-4,7-8,10H2,1H3
• InChI Key: JQWSMGBJZSREIH-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CN(N=N1)C2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C13H18N6O
• Molecular Weight: 274.32 g/mol

Description

The compound “2-{4-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-1-piperidinyl}pyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, a 1,2,3-triazole ring, which is a five-membered ring containing three nitrogen atoms, and a piperidine ring, which is a six-membered ring containing one nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrimidine ring, the 1,2,3-triazole ring, and the piperidine ring in separate steps, followed by their connection through appropriate functional groups. The methoxymethyl group could be introduced through a methylation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of three different heterocyclic rings. The electron-rich nitrogen atoms in these rings would likely participate in various interactions, such as hydrogen bonding or pi stacking.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The pyrimidine and 1,2,3-triazole rings are aromatic and thus relatively stable, but they can participate in electrophilic aromatic substitution reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its specific molecular targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions.